Cas no 1806930-35-7 (4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806930-35-7
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4869626
• Update Time: 2025-10-28

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-1-3-5(7(10)11)6(9)4(13)2-12-3/h2,7,13H,1H2
• InChI Key： PGLOXDCHMJNLCR-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(CCl)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine

Introduction to 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806930-35-7)

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine, identified by its CAS number 1806930-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with multiple functional groups, including a chloro group, a chloromethyl group, a difluoromethyl group, and a hydroxyl group. These substituents contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural configuration of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine positions it as a versatile intermediate in synthetic chemistry. The presence of the chloromethyl group (–CH₂Cl) and the difluoromethyl group (–CF₂) enhances its reactivity, allowing for further functionalization through nucleophilic substitution or other organic transformations. This adaptability is particularly useful in drug discovery pipelines, where intermediates must undergo sequential modifications to achieve the desired pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. Pyridine-based compounds are widely recognized for their role in modulating biological pathways, particularly in oncology, inflammation, and neurodegenerative diseases. The hydroxyl group (–OH) in 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine not only influences its solubility but also serves as a potential site for hydrogen bonding interactions with biological targets. Such interactions are critical for achieving high binding affinity and selectivity in drug candidates.

The difluoromethyl substituent is of particular interest due to its ability to enhance metabolic stability and binding affinity. Fluorine atoms can modulate electronic properties, influence conformational flexibility, and improve pharmacokinetic profiles of drug molecules. In the context of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine, the electron-withdrawing nature of the difluoromethyl group may fine-tune the reactivity of adjacent functional groups, such as the chloromethyl moiety.

In clinical research, compounds with similar structural motifs have demonstrated promise in preclinical studies. For instance, pyridine derivatives featuring chloro and hydroxyl substituents have been investigated for their potential anti-inflammatory and antiviral properties. The chloromethyl group can serve as a linker for further derivatization, enabling the attachment of pharmacologically relevant groups such as amides or sulfonamides. This flexibility makes 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine a promising candidate for further exploration in medicinal chemistry.

The synthesis of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yield and purity. Advances in fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, have facilitated the efficient preparation of such compounds. These synthetic strategies are crucial for producing sufficient quantities of intermediates for downstream applications in drug development.

From a computational chemistry perspective, molecular modeling studies can provide insights into the interactions between 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine and potential biological targets. By evaluating binding affinities and identifying key interaction points, researchers can optimize lead structures before moving into expensive wet-lab experiments. The combination of experimental synthesis and computational analysis has become an indispensable approach in modern drug discovery.

The pharmaceutical industry continues to invest in novel heterocyclic compounds due to their diverse biological activities. Pyridine derivatives remain at the forefront of this effort, with ongoing research exploring their applications in treating various diseases. The unique combination of functional groups in 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine positions it as a valuable building block for future therapeutics. As synthetic methodologies improve and computational tools become more sophisticated, the potential applications of this compound are likely to expand.

In summary,4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806930-35-7) is a structurally complex and functionally rich compound with significant implications in pharmaceutical research. Its versatility as an intermediate and its potential biological activities make it an attractive candidate for further development. With continued advancements in synthetic chemistry and drug discovery technologies, this compound is poised to contribute to the next generation of therapeutic agents.